Cas no 1281055-79-5 (Phenyl(pyridin-4-yl)methyl 4-methyl-2-(pyrimidin-2-yl)-1,3-thiazole-5-carboxylate)

• Product Name: Phenyl(pyridin-4-yl)methyl 4-methyl-2-(pyrimidin-2-yl)-1,3-thiazole-5-carboxylate
• CAS No: 1281055-79-5
• MF: C₂₁H₁₆N₄O₂S
• MW: 388.4423
• MDL: MFCD30344815
• CID: 5051489
• PubChem ID: 53541890
• Update Time: 2025-10-22

Phenyl(pyridin-4-yl)methyl 4-methyl-2-(pyrimidin-2-yl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• phenyl(pyridin-4-yl)methyl 4-methyl-2-(pyrimidin-2-yl)-1,3-thiazole-5-carboxylate
• Z913513226
• [phenyl(pyridin-4-yl)methyl] 4-methyl-2-pyrimidin-2-yl-1,3-thiazole-5-carboxylate
• Phenyl(pyridin-4-yl)methyl 4-methyl-2-(pyrimidin-2-yl)-1,3-thiazole-5-carboxylate

• MDL： MFCD30344815
• Inchi： 1S/C21H16N4O2S/c1-14-18(28-20(25-14)19-23-10-5-11-24-19)21(26)27-17(15-6-3-2-4-7-15)16-8-12-22-13-9-16/h2-13,17H,1H3
• InChI Key： YAUFISAXTWWIMP-UHFFFAOYSA-N
• SMILES： S1C(C2=NC([H])=C([H])C([H])=N2)=NC(C([H])([H])[H])=C1C(=O)OC([H])(C1C([H])=C([H])N=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 388.09939694 g/mol
• Monoisotopic Mass: 388.09939694 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 106
• Molecular Weight: 388.4

Additional information on Phenyl(pyridin-4-yl)methyl 4-methyl-2-(pyrimidin-2-yl)-1,3-thiazole-5-carboxylate

Comprehensive Overview of Phenyl(pyridin-4-yl)methyl 4-methyl-2-(pyrimidin-2-yl)-1,3-thiazole-5-carboxylate (CAS No. 1281055-79-5)

The compound Phenyl(pyridin-4-yl)methyl 4-methyl-2-(pyrimidin-2-yl)-1,3-thiazole-5-carboxylate (CAS No. 1281055-79-5) is a heterocyclic organic molecule with a unique structural framework. Its molecular architecture combines a pyridine ring, a pyrimidine moiety, and a thiazole core, making it a subject of interest in pharmaceutical and agrochemical research. The presence of these functional groups contributes to its potential applications in drug discovery and material science.

Recent studies highlight the growing demand for heterocyclic compounds in medicinal chemistry, particularly those featuring pyridine and pyrimidine derivatives. These scaffolds are frequently explored for their bioactivity, including antimicrobial, anticancer, and anti-inflammatory properties. The thiazole ring in this compound further enhances its versatility, as thiazoles are known for their role in enzyme inhibition and receptor modulation.

In the context of drug design, Phenyl(pyridin-4-yl)methyl 4-methyl-2-(pyrimidin-2-yl)-1,3-thiazole-5-carboxylate has garnered attention due to its potential as a kinase inhibitor. Kinases are critical targets in treating diseases like cancer and autoimmune disorders. Researchers are investigating its binding affinity and selectivity toward specific kinase isoforms, which could lead to the development of novel therapeutics.

Another area of interest is the compound's application in agrochemicals. The pyrimidine and thiazole motifs are common in pesticides and herbicides, offering modes of action that disrupt pest metabolism. With the increasing focus on sustainable agriculture, this compound's potential as an eco-friendly alternative is under scrutiny.

From a synthetic chemistry perspective, the preparation of Phenyl(pyridin-4-yl)methyl 4-methyl-2-(pyrimidin-2-yl)-1,3-thiazole-5-carboxylate involves multi-step reactions, including condensation and cyclization. Optimizing its synthesis is a key challenge, as researchers aim to improve yield and purity while reducing environmental impact. Green chemistry principles are being applied to develop more efficient routes.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are also critical for its practical applications. These factors influence its bioavailability and formulation in drug delivery systems. Computational modeling and QSAR (Quantitative Structure-Activity Relationship) studies are often employed to predict its behavior in biological systems.

In summary, Phenyl(pyridin-4-yl)methyl 4-methyl-2-(pyrimidin-2-yl)-1,3-thiazole-5-carboxylate (CAS No. 1281055-79-5) represents a promising candidate in both pharmaceutical and agrochemical fields. Its multifaceted structure and functional diversity align with current trends in precision medicine and sustainable chemistry, making it a compound worth watching in future research.